(4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone

• IUPAC Name: (4-benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone
• InChI: InChI=1S/C17H21NO/c1-13-11-16(13)17(19)18-9-7-15(8-10-18)12-14-5-3-2-4-6-14/h2-6,12-13,16H,7-11H2,1H3
• InChI Key: OMXSPSALICWYDS-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C(=O)N2CCC(=CC3=CC=CC=C3)CC2
• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol

Description

(4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone, also known as BTCP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a synthetic opioid that has been shown to possess unique properties that make it an attractive target for further investigation. In

Mechanism of Action

(4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone acts as an agonist at the mu-opioid receptor, which is one of the three main opioid receptors in the body. When (4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone binds to this receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the opioid receptor leads to a decrease in pain perception and an increase in feelings of pleasure and euphoria.
Biochemical and Physiological Effects:
(4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone has been shown to have a number of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and hypothermia. It has also been shown to have an effect on the immune system, with some studies suggesting that it may have immunosuppressive properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone in lab experiments is its high potency and specificity for the mu-opioid receptor. This makes it a valuable tool for studying the mechanisms of action of opioids and their effects on the body. However, one of the limitations of using (4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone is its potential for abuse and addiction, which can make it difficult to control in certain experimental settings.

Future Directions

There are a number of future directions for research on (4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone, including investigating its potential use in pain management and addiction treatment. Additionally, further studies are needed to better understand the mechanisms of action of opioids and their interactions with other compounds. Finally, there is a need for more research on the potential side effects and long-term effects of (4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone use, both in laboratory settings and in clinical settings.

Synthesis Methods

(4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone can be synthesized using a variety of methods, but one of the most common approaches is the reaction of 4-benzylidenepiperidine with 2-methylcyclopropylmethylamine. This reaction typically occurs in the presence of a catalyst, such as palladium on carbon, and under an inert atmosphere. The resulting product is then purified using chromatography techniques to obtain the desired compound.

Scientific Research Applications

(4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone has been used in a variety of scientific research applications, including as a tool for studying opioid receptors and their interactions with other compounds. It has also been used to investigate the mechanisms of action of opioids and their effects on the central nervous system. Additionally, (4-Benzylidenepiperidin-1-yl)-(2-methylcyclopropyl)methanone has been studied for its potential use in pain management and addiction treatment.